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Compound of Interest

Compound Name: ZYZ-488

Cat. No.: B2464084 Get Quote

An In-depth Technical Guide on the Discovery, Synthesis, and Mechanism of Action of ZYZ-488

This whitepaper provides a comprehensive overview of the discovery, chemical synthesis, and

biological activity of ZYZ-488, a novel competitive inhibitor of the Apoptotic Protease Activating

Factor-1 (Apaf-1). This document is intended for researchers, scientists, and drug development

professionals interested in the fields of apoptosis, cardiovascular disease, and medicinal

chemistry.

Discovery of ZYZ-488
ZYZ-488 was identified as a promising cardioprotective agent through studies on the

metabolism of Leonurine (LEO), a natural alkaloid. Pharmacokinetic studies revealed that LEO

is rapidly metabolized into ZYZ-488 (leonurine-10-O-ß-D-glucuronide) after oral administration,

with plasma levels of ZYZ-488 being approximately 20-fold higher than its parent compound.[1]

This observation prompted further investigation into the biological activities of ZYZ-488 itself.

Subsequent research demonstrated that ZYZ-488 exhibits significant cardioprotective

properties by increasing the viability of hypoxic H9c2 cardiomyocytes and reducing the leakage

of creatine kinase (CK) and lactate dehydrogenase (LDH), key indicators of cell damage.[1][2]

The protective effects of ZYZ-488 are attributed to its anti-apoptotic activity.[1][2]

The molecular target of ZYZ-488 was identified as Apaf-1, a central component of the intrinsic

apoptosis pathway.[1][2][3] Surface plasmon resonance (SPR) assays confirmed a direct

binding interaction between ZYZ-488 and Apaf-1.[2] This interaction blocks the recruitment of
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procaspase-9 by Apaf-1, thereby inhibiting the activation of the downstream caspase cascade.

[1][2][4][5]

Synthesis Pathway of ZYZ-488
The chemical synthesis of ZYZ-488 has been described and involves a three-step process. The

full chemical name for ZYZ-488 is (2S,3S,4S,5R,6R)-6-(4-((4-guanidinobutoxy)carbonyl)-2,6-

dihydroxyphenoxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-carboxylic acid.[2]

A diagram of the synthetic route is provided below.[6]
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Step 1 Step 2 Step 3

Starting Material A Intermediate
(a) CHCl3, TBAB, K2CO3, 12 h

Starting Material B

Intermediate2(b) CH2Cl2, TFA, r.t., 12 h ZYZ-488(c) CH2Cl2/CH3OH (1:9), guadine, 0 °C, 2 h
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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